Cas no 2137970-58-0 (Carbamic acid, N-(4-methyl-3-oxohexyl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(4-methyl-3-oxohexyl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester
• CAS No: 2137970-58-0
• MF: C₁₉H₂₉NO₃
• MW: 319.438465833664
• CID: 5294595
• Update Time: 2025-05-19

Carbamic acid, N-(4-methyl-3-oxohexyl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(4-methyl-3-oxohexyl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C19H29NO3/c1-6-15(2)17(21)12-13-20(18(22)23-19(3,4)5)14-16-10-8-7-9-11-16/h7-11,15H,6,12-14H2,1-5H3
• InChI Key： VWVDQNZMURLQAZ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CCC(=O)C(C)CC)CC1=CC=CC=C1

Additional information on Carbamic acid, N-(4-methyl-3-oxohexyl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester

Carbamic acid, N-(4-methyl-3-oxohexyl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester (CAS No. 2137970-58-0): A Comprehensive Overview

Carbamic acid, N-(4-methyl-3-oxohexyl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester, identified by the CAS number 2137970-58-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its N-(4-methyl-3-oxohexyl) and N-(phenylmethyl) substituents, contribute to its distinct chemical properties and make it a subject of interest for further exploration in drug discovery and development.

The synthesis of carbamic acid derivatives is a complex process that requires precise control over reaction conditions and reagent selection. The presence of the 1,1-dimethylethyl ester moiety in this compound enhances its stability and solubility, making it more suitable for various biochemical assays and pharmaceutical formulations. The 4-methyl-3-oxohexyl side chain introduces a hydrophobic region, which can influence the compound's interaction with biological targets. This structural characteristic is particularly relevant in the design of enzyme inhibitors and receptor modulators.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of such compounds with higher accuracy. Molecular modeling studies suggest that carbamic acid derivatives like this one exhibit favorable properties for oral administration, including good bioavailability and metabolic stability. These attributes are critical for developing novel therapeutics that can be effectively delivered to patients.

In the realm of medicinal chemistry, the exploration of carbamate-based compounds has led to several groundbreaking discoveries. For instance, derivatives of carbamic acid have been investigated for their potential as kinase inhibitors, which are crucial in treating various forms of cancer. The N-(phenylmethyl) group in this compound may play a role in modulating the binding affinity to specific protein targets, thereby enhancing its inhibitory effects. Such findings underscore the importance of structural optimization in developing high-efficacy drugs.

The role of carbamates as intermediates in drug synthesis cannot be overstated. They serve as versatile building blocks for constructing more complex molecules with tailored biological activities. The CAS No. 2137970-58-0 compound exemplifies this versatility, as it can be further functionalized to produce novel analogs with enhanced pharmacological properties. Researchers are continuously exploring new synthetic pathways to improve the yield and purity of these intermediates, ensuring that they meet the stringent requirements of pharmaceutical manufacturing.

Environmental considerations also play a significant role in the development and application of such compounds. The design of molecules that are biodegradable and have minimal environmental impact is a growing priority in green chemistry. The stability and degradation pathways of carbamic acid derivatives like this one are subjects of ongoing research. Understanding these processes helps in formulating products that are both effective and environmentally sustainable.

The intersection of organic chemistry and biochemistry has led to innovative approaches in drug discovery. Techniques such as high-throughput screening (HTS) have been instrumental in identifying promising candidates like carbamic acid derivatives for therapeutic use. These methods allow researchers to rapidly assess the biological activity of numerous compounds, accelerating the drug development pipeline. The unique combination of structural features in this compound makes it an attractive candidate for such screening programs.

The future prospects for carbamic acid derivatives are promising, with ongoing research focusing on expanding their therapeutic applications. Novel synthetic methodologies are being developed to streamline the production process, while computational tools are being refined to predict drug-like properties more accurately. Collaborative efforts between academia and industry are essential to translate these findings into tangible medical breakthroughs.

In conclusion, Carbamic acid, N-(4-methyl-3-oxohexyl)-N-(phenylmethyl)-, 1,1-dimethylethyl ester (CAS No. 2137970-58-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and favorable chemical properties make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound and its derivatives, its importance in developing next-generation therapeutics is likely to grow.